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Compound of Interest

Compound Name: Lysergol

Cat. No.: B1218730 Get Quote

For researchers, scientists, and drug development professionals, ensuring safety and precision

in the handling of potent compounds like Lysergol is paramount. This document provides a

comprehensive guide to the necessary personal protective equipment (PPE), operational

protocols, and disposal plans to ensure the safe and effective use of Lysergol in a laboratory

setting. Adherence to these guidelines is critical to mitigate risks and maintain a safe research

environment.[1][2]

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is essential when handling Lysergol, which is

considered a hazardous substance.[1][3] The following table summarizes the required PPE.
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PPE Category Specification Rationale

Hand Protection

Nitrile or low-protein, powder-

free latex gloves. Double

gloving is recommended. PVC

gloves are also an option.

Contaminated gloves should

be replaced immediately.[1]

To prevent skin contact with

Lysergol, which can be toxic if

it comes into contact with skin.

[1][3]

Eye Protection

Safety glasses with side

shields or safety goggles are

mandatory.[1][2] A face shield

is recommended when there is

a risk of splashing.[4]

To protect the eyes from

irritation and accidental

splashes.[1][2][3]

Body Protection

A laboratory coat is suitable for

quantities up to 500 grams.

For quantities up to 1 kilogram,

a disposable laboratory coat or

coverall of low permeability is

recommended. Coveralls

should be buttoned at the

collar and cuffs. Protective

shoe covers and a head

covering should also be worn.

[1]

To prevent contamination of

personal clothing and skin.

Respiratory Protection

For powder handling, an air-

purifying respirator with HEPA

cartridges should be worn,

especially if not using a

validated ventilated enclosure.

[1] Use an approved positive

flow mask if significant

quantities of dust become

airborne.[1]

To prevent inhalation of

Lysergol powder, which is very

toxic by inhalation.[1]

Quantitative Data and Hazard Classifications
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Proper handling and storage are informed by the substance's chemical and physical properties,

as well as its hazard classifications.

Parameter Value Source

Molecular Formula C₁₆H₁₈N₂O [5]

Molecular Weight 254.33 g/mol [2][3]

Solubility

Soluble in DMSO and dimethyl

formamide (approximately 20

mg/ml).[6]

[6]

GHS Hazard Statements

H300: Fatal if swallowed.[3]

H315: Causes skin irritation.[3]

H319: Causes serious eye

irritation.[3] H335: May cause

respiratory irritation.[3]

[3]

Storage Temperature

Store at room temperature in a

cool, dry, well-ventilated area.

[2]

[2]

Operational Protocol for Handling Lysergol
This protocol outlines the step-by-step procedure for safely handling Lysergol, from

preparation to the conclusion of an experiment.

Preparation and Weighing (Powder)
Work Area Preparation: All handling of Lysergol powder must be conducted within a

designated containment system such as a powder weighing hood, glove box, or an

equivalent ventilated enclosure.[1]

Personal Protective Equipment: Before entering the designated area, don all required PPE

as specified in the table above.

Weighing:
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For quantities up to 300 mg, if no dust-generating process like grinding is involved,

handling may occur outside a ventilated enclosure, provided an air-purifying respirator is

worn by all personnel in the immediate vicinity.[1]

For quantities exceeding 2 grams, or if the material may become airborne, a non-

ventilated enclosed containment hood can be used, but all personnel in the area must

wear an air-purifying respirator.[1]

After weighing, immediately place the powder into a solution or a closed, covered

container.[1]

Solution Preparation and Handling
Solvent Selection: Lysergol is soluble in organic solvents like DMSO and dimethyl

formamide.[6]

Dissolving:

If the procedure has no potential for aerosolization, solutions can be handled outside a

containment system or without local exhaust ventilation.[1]

For procedures with a potential for aerosolization (e.g., vortexing, pumping), the solution

must be handled within a containment system or with local exhaust ventilation.[1]

If containment is not feasible, an air-purifying respirator must be worn by all personnel in

the immediate area.[1]

Glove Compatibility: Ensure that the gloves being used are protective against the solvents in

which Lysergol is dissolved.[1]

Spill Response
Minor Spills (Powder):

Evacuate and Secure: Clear the immediate area of personnel.

PPE: Wear appropriate PPE, including a dust respirator.[1]
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Cleanup: Use dry clean-up procedures to avoid generating dust. Dampen the powder with

water before sweeping.[1] Vacuuming is preferred, but the vacuum cleaner must be fitted

with a HEPA filter and be explosion-proof.[1]

Collection: Place the collected material into a labeled container for disposal.[1]

Major Spills:

Evacuate and Alert: Clear the area of all personnel and move upwind. Alert emergency

responders, providing the location and nature of the hazard.[1]

PPE: Responders must wear full-body protective clothing and breathing apparatus.[1]

Containment: Prevent the spillage from entering drains or water courses. Contain the spill

with sand, earth, or vermiculite.[1]

Collection and Disposal: Collect the recoverable product into labeled containers for recycling

or disposal. Neutralize and decontaminate the residue.[1]

Disposal Plan
The disposal of Lysergol and contaminated materials must be handled with care and in

accordance with all relevant federal and state regulations.

Waste Segregation: All waste contaminated with Lysergol, including gloves, lab coats, and

cleaning materials, should be collected in a designated, sealed, and clearly labeled

hazardous waste container.

Empty Containers: Decontaminate empty containers with water. Plastic bags should be

incinerated. Do not reuse containers.[1]

Disposal Method:

Consult with your institution's environmental health and safety (EHS) department for

specific disposal procedures.

The disposal of drugs of addiction may be subject to specific federal and state regulations.

[1]
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Options may include incineration or disposal in an approved hazardous waste landfill.

Experimental Workflow and Safety Logic
The following diagram illustrates the logical workflow for the safe handling of Lysergol,
emphasizing critical safety checkpoints.
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Caption: Workflow for the safe handling of Lysergol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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